Cas no 10147-69-0 (2-Chloro-N-(3-hydroxyphenyl)acetamide)

• Product Name: 2-Chloro-N-(3-hydroxyphenyl)acetamide
• CAS No: 10147-69-0
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• MDL: MFCD00709261
• CID: 137708
• PubChem ID: 573275
• Update Time: 2025-11-02

2-Chloro-N-(3-hydroxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide,2-chloro-N-(3-hydroxyphenyl)-
• 2-CHLORO-N-(3-HYDROXY-PHENYL)-ACETAMIDE
• 2'-CHLORO-3-HYDROXYACETANILIDE
• 3-Chloracetamino-phenol
• chloroacetamidophenol
• 2-chloro-N-(3-hydroxyphenyl)ethanamide
• Acetamide, 2-chloro-N-(3-hydroxyphenyl)-
• FT-0691640
• 10147-69-0
• 2-Chloro-N-(3-hydroxyphenyl)acetamide
• SCHEMBL4602459
• 2-Chloro-N-(3-hydroxyphenyl)acetamide #
• F78513
• LS-08795
• MFCD00709261
• AKOS000104057
• CS-0116869
• 3-AMINO-3-(4-FLUORO-INDOL-3-YL)-PROPIONICACID
• NJQCKKUVYFWGKC-UHFFFAOYSA-N
• ALBB-026034
• STL257448

• MDL： MFCD00709261
• Inchi： 1S/C8H8ClNO2/c9-5-8(12)10-6-2-1-3-7(11)4-6/h1-4,11H,5H2,(H,10,12)
• InChI Key： NJQCKKUVYFWGKC-UHFFFAOYSA-N
• SMILES： ClCC(NC1C=CC=C(C=1)O)=O

Computed Properties

• Exact Mass: 185.02400
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 414.4°C at 760 mmHg
• Flash Point: 204.4°C
• Refractive Index: 1.632
• PSA: 49.33000
• LogP: 1.64250

2-Chloro-N-(3-hydroxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-(3-hydroxyphenyl)acetamide

Comprehensive Overview of 2-Chloro-N-(3-hydroxyphenyl)acetamide (CAS No. 10147-69-0)

2-Chloro-N-(3-hydroxyphenyl)acetamide, with the CAS number 10147-69-0, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and chemical synthesis. This compound, often referred to as 2-chloro-N-(3-hydroxyphenyl)acetamide, is characterized by its unique molecular structure, which includes a chloro-substituted acetamide group attached to a hydroxyphenyl ring. Its versatility and potential applications make it a subject of interest for researchers and industry professionals alike.

The chemical properties of 2-Chloro-N-(3-hydroxyphenyl)acetamide are defined by its molecular formula C₈H₈ClNO₂ and a molecular weight of 185.61 g/mol. The presence of both chloro and hydroxyl functional groups in its structure contributes to its reactivity and solubility profile. This compound is typically a white to off-white crystalline powder, soluble in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but sparingly soluble in water. These properties make it suitable for various laboratory and industrial applications.

One of the primary applications of 2-Chloro-N-(3-hydroxyphenyl)acetamide is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of more complex molecules. Researchers have explored its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery. The hydroxyphenyl moiety in its structure is often leveraged to enhance binding affinity to biological targets, making it a valuable building block in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Chloro-N-(3-hydroxyphenyl)acetamide is also utilized in agrochemical research. Its structural features allow it to act as a precursor for the synthesis of herbicides and pesticides. The compound's ability to interact with specific enzymes in plants makes it a candidate for developing eco-friendly crop protection solutions. This aligns with the growing global demand for sustainable agricultural practices, a topic that has gained traction in recent years due to increasing environmental awareness.

The synthesis of 2-Chloro-N-(3-hydroxyphenyl)acetamide typically involves the reaction of 3-aminophenol with chloroacetyl chloride in the presence of a base. This process yields the desired product with high purity, which can then be further purified through recrystallization or column chromatography. Researchers often optimize reaction conditions to improve yield and minimize by-products, ensuring the compound meets the stringent quality standards required for pharmaceutical and agrochemical applications.

From a market perspective, the demand for 2-Chloro-N-(3-hydroxyphenyl)acetamide has been steadily increasing, driven by its diverse applications and the expanding pharmaceutical and agrochemical sectors. Manufacturers and suppliers are focusing on scaling up production while maintaining high-quality standards to meet the needs of global customers. The compound's CAS number, 10147-69-0, is frequently used in procurement and regulatory documentation, highlighting its importance in commercial transactions.

Safety and handling of 2-Chloro-N-(3-hydroxyphenyl)acetamide are critical considerations for laboratory and industrial personnel. While the compound is not classified as highly hazardous, proper precautions, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended during handling. Material Safety Data Sheets (MSDS) provide detailed guidelines for safe storage, transportation, and disposal, ensuring compliance with environmental and occupational health regulations.

Recent advancements in chemical research have further expanded the potential uses of 2-Chloro-N-(3-hydroxyphenyl)acetamide. For instance, its incorporation into polymer chemistry has been explored, where it serves as a monomer for creating specialized polymers with unique properties. These polymers find applications in coatings, adhesives, and even biomedical devices, showcasing the compound's versatility beyond traditional domains.

In the context of sustainability, the production and application of 2-Chloro-N-(3-hydroxyphenyl)acetamide are being evaluated for their environmental impact. Researchers are investigating greener synthesis routes, such as catalytic methods and solvent-free reactions, to reduce waste and energy consumption. This aligns with the broader industry trend toward green chemistry, which aims to minimize the ecological footprint of chemical manufacturing processes.

For those seeking to purchase 2-Chloro-N-(3-hydroxyphenyl)acetamide (CAS 10147-69-0), it is essential to source the compound from reputable suppliers who adhere to strict quality control measures. Certificates of Analysis (CoA) and batch-specific testing ensure the product's purity and consistency, which are crucial for research and industrial applications. Online platforms and chemical marketplaces have made it easier to access this compound, with detailed product specifications and customer reviews aiding in the selection process.

In conclusion, 2-Chloro-N-(3-hydroxyphenyl)acetamide (CAS 10147-69-0) is a multifaceted compound with significant applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical properties, coupled with ongoing research into new uses, position it as a valuable asset in the chemical industry. As the demand for innovative and sustainable solutions grows, this compound is likely to play an increasingly important role in addressing global challenges in healthcare, agriculture, and environmental sustainability.